Cas no 4654-18-6 (dioctyl benzene-1,3-dicarboxylate)

• Product Name: dioctyl benzene-1,3-dicarboxylate
• CAS No: 4654-18-6
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 930422
• PubChem ID: 226526
• Update Time: 2025-04-19

dioctyl benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dioctyl benzene-1,3-dicarboxylate
• 1,3-benzenedicarboxylic acid, dioctyl ester
• Dioctyl isophthalate
• Di-n-octylisophthalate
• AC1L5ETW
• AC1Q677J
• AR-1I5934
• CTK4I9439
• Dioctylisophthalat
• isophthalic acid dioctyl ester
• Isophthalsaeure-dioctylester
• NSC17082
• SureCN110295
• 4654-18-6
• DTXSID3021693
• 1,3-Benzenedicarboxylic acid, dioctyl ester (9CI); Isophthalic acid, dioctyl ester (6CI,7CI,8CI); Dioctyl isophthalate; NSC 17082; Isophthalic acid, bis-n-octyl ester
• Isophthalic acid, n-octyl ester
• SCHEMBL110295
• Isophthalic acid, bis-n-octyl ester
• NSC-17082
• dioctylisophthalate

• Inchi： 1S/C24H38O4/c1-3-5-7-9-11-13-18-27-23(25)21-16-15-17-22(20-21)24(26)28-19-14-12-10-8-6-4-2/h15-17,20H,3-14,18-19H2,1-2H3
• InChI Key： LERGDXJITDVDBZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C(=O)OCCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 8.5

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 423.2±13.0 °C at 760 mmHg
• Flash Point: 226.2±9.3 °C
• Refractive Index: 1.49
• PSA: 52.6
• LogP: 6.72120
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

dioctyl benzene-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives